ethyl 3-(2-chlorophenyl)-3-[(2,5-dichlorobenzoyl)amino]propanoate

• IUPAC Name: ethyl 3-(2-chlorophenyl)-3-[(2,5-dichlorobenzoyl)amino]propanoate
• InChI: InChI=1S/C18H16Cl3NO3/c1-2-25-17(23)10-16(12-5-3-4-6-14(12)20)22-18(24)13-9-11(19)7-8-15(13)21/h3-9,16H,2,10H2,1H3,(H,22,24)
• InChI Key: HUAHXYJYAPMVQQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=CC=CC=C1Cl)NC(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C18H16Cl3NO3
• Molecular Weight: 400.7 g/mol

Description

Ethyl 3-(2-chlorophenyl)-3-[(2,5-dichlorobenzoyl)amino]propanoate, also known as Dicamba, is a herbicide that is widely used in agriculture to control weeds. It belongs to the class of benzoic acid herbicides and is known for its selective action against broadleaf weeds. Dicamba is an important tool for farmers to maintain crop yields and reduce crop losses due to weed infestations.

Mechanism of Action

Ethyl 3-(2-chlorophenyl)-3-[(2,5-dichlorobenzoyl)amino]propanoate acts by disrupting the growth and development of plants. It is absorbed by the leaves and moves through the plant, causing abnormal growth and eventually death. ethyl 3-(2-chlorophenyl)-3-[(2,5-dichlorobenzoyl)amino]propanoate is selective in its action, targeting broadleaf weeds while leaving grasses unaffected. The precise mechanism of action is still not fully understood, but it is thought to involve the inhibition of the enzyme acetolactate synthase, which is critical for the synthesis of branched chain amino acids.
Biochemical and Physiological Effects:
ethyl 3-(2-chlorophenyl)-3-[(2,5-dichlorobenzoyl)amino]propanoate has been shown to have a range of biochemical and physiological effects on plants. It can cause changes in gene expression, alter the composition of cell membranes, and disrupt the balance of hormones in the plant. These effects ultimately lead to the death of the plant.

Advantages and Limitations for Lab Experiments

Ethyl 3-(2-chlorophenyl)-3-[(2,5-dichlorobenzoyl)amino]propanoate is a useful tool for researchers studying plant growth and development. Its selective action against broadleaf weeds makes it a valuable tool for studying the effects of herbicides on crops. However, its potential to drift and cause damage to non-target crops must be carefully considered when conducting experiments.

Future Directions

There are several areas of research that could be explored in the future with regards to ethyl 3-(2-chlorophenyl)-3-[(2,5-dichlorobenzoyl)amino]propanoate. One area is the development of new formulations that reduce the potential for drift and damage to non-target crops. Another area is the study of the long-term effects of ethyl 3-(2-chlorophenyl)-3-[(2,5-dichlorobenzoyl)amino]propanoate use on soil health and biodiversity. Finally, there is a need for research on the development of alternative weed control methods that are more sustainable and environmentally friendly.

Scientific Research Applications

Ethyl 3-(2-chlorophenyl)-3-[(2,5-dichlorobenzoyl)amino]propanoate has been extensively studied for its use as a herbicide in agriculture. It has been found to be effective against a wide range of broadleaf weeds, including resistant weeds such as waterhemp and Palmer amaranth. Research has also been conducted on its environmental impact, including its potential to drift and cause damage to non-target crops.